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An Overview of Curcumaromin C: A Novel
Curcuminoid
For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the current publicly available scientific knowledge

regarding Curcumaromin C, a novel curcuminoid. While a comprehensive technical guide as

requested cannot be furnished due to the limited extent of published data, this overview

consolidates the foundational information on its origin, chemical nature, and relation to the

broader class of curcuminoids.

Introduction to Curcuminoids and the Discovery of
Curcumaromin C
Curcuminoids are a class of natural phenolic compounds primarily found in the rhizomes of

turmeric (Curcuma longa). The most well-known and studied of these are curcumin,

demethoxycurcumin, and bisdemethoxycurcumin. These molecules are characterized by a

diarylheptanoid structure and are recognized for a wide spectrum of biological activities,

including anti-inflammatory, antioxidant, and anticancer properties.[1]

In 2015, a phytochemical investigation of a related species, Curcuma aromatica Salisb., led to

the isolation and identification of three novel curcuminoids named Curcumaromins A, B, and C.
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[2][3] These compounds represent a new structural class within the curcuminoid family,

significantly differing from the classic diarylheptanoid backbone.

Chemical Structure and Relation to Other
Curcuminoids
Curcumaromin C (CAS No. 1810034-40-2) is structurally distinct from curcumin.[2] It belongs

to a unique subclass described as menthane monoterpene-coupled curcuminoids.[4][5] This

means its structure is a hybrid, formed by the chemical linkage of a curcuminoid-like moiety

and a monoterpene unit. This structural complexity differentiates it from the linear

diarylheptanoid chain of classical curcuminoids.

The molecular formula of Curcumaromin C is C₂₉H₃₂O₄, which contrasts with curcumin's

C₂₁H₂₀O₆, highlighting its distinct chemical composition.[2] While the precise structure of

Curcumaromin C is detailed in the primary literature, it is not available in public abstracts.

However, the structure of its concurrently isolated analogue, Curcumaromin A, has been

described as (1E,4Z,6E)-5-hydroxy-7-{4-hydroxy-3-[(1R ,6R )-3-methyl-6-(propan-2-

yl)cyclohex-2-en-1-yl)phenyl}-1-(4-hydroxyphenyl).[2] This indicates a complex fusion of a

curcuminoid backbone with a menthane-type monoterpene.
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Caption: Conceptual diagram illustrating the hybrid structure of Curcumaromins.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of publicly accessible data regarding the biological activities

of Curcumaromin C. The primary scientific publication detailing its discovery focuses on the

isolation and structural elucidation of the molecule.[2][3] As a result, no quantitative data, such

as IC₅₀ values for cytotoxic, anti-inflammatory, or antioxidant assays, are available in the public

domain. Consequently, information on the specific cellular signaling pathways modulated by

Curcumaromin C has not yet been reported.

Experimental Protocols
The detailed experimental protocol for the isolation of Curcumaromin C from Curcuma

aromatica is contained within the primary research article by Qin et al. (2015). This information

is not available in public abstracts. However, a generalized workflow for the isolation of novel

natural products from plant material typically follows the steps outlined below.
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Caption: Generalized workflow for the isolation of novel plant-derived compounds.

Data Presentation
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Due to the absence of quantitative experimental results for Curcumaromin C in the available

literature, no data tables can be provided at this time.

Data Type Curcumin (Reference) Curcumaromin C

CAS Number 458-37-7 1810034-40-2

Molecular Formula C₂₁H₂₀O₆ C₂₉H₃₂O₄

Structural Class Diarylheptanoid
Menthane Monoterpene-

Coupled Curcuminoid

Biological Data Widely Reported Not Publicly Available

Conclusion
Curcumaromin C is a novel and structurally interesting natural product that expands the

definition of a curcuminoid. Its unique hybrid structure of a curcuminoid-like backbone and a

menthane monoterpene moiety makes it a compelling candidate for future research. However,

the scientific community's understanding of this compound is still in its infancy. The

foundational research has focused exclusively on its isolation and chemical characterization.

For drug development professionals and researchers, Curcumaromin C represents an

untapped resource. Further investigation is required to determine its biological activity profile,

mechanism of action, and potential therapeutic applications. The full elucidation of its

properties awaits further studies that extend beyond phytochemical analysis into the realms of

pharmacology and molecular biology. analysis into the realms of pharmacology and molecular

biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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